tert-Butyl 6-carboxy-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate

• IUPAC Name: 1'-[(2-methylpropan-2-yl)oxycarbonyl]-4-oxospiro[3H-chromene-2,4'-piperidine]-6-carboxylic acid
• InChI: InChI=1S/C19H23NO6/c1-18(2,3)26-17(24)20-8-6-19(7-9-20)11-14(21)13-10-12(16(22)23)4-5-15(13)25-19/h4-5,10H,6-9,11H2,1-3H3,(H,22,23)
• InChI Key: GRXCQOKLFGQSTQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CC1)CC(=O)C3=C(O2)C=CC(=C3)C(=O)O
• Molecular Formula: C19H23NO6
• DSSTOX Substance ID: DTXSID70679444
• Molecular Weight: 361.4 g/mol
• CAS RN: 921760-85-2

Description

Tert-Butyl 6-carboxy-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in drug development. This compound belongs to the class of spiro compounds, which are known to possess unique structural and biological properties.

Mechanism of Action

Target of Action

Compounds with a similar chroman-4-one structure have been found to exhibit a broad range of biological and pharmaceutical activities . They have been reported to act as inhibitors of SIRT2, a protein involved in cellular processes such as aging, transcription, apoptosis, inflammation, and stress resistance .

Mode of Action

Chroman-4-one derivatives, which share a similar structure, are known to interact with their targets in a variety of ways, leading to changes in cellular processes .

Biochemical Pathways

Chroman-4-one derivatives have been reported to influence a variety of pathways, including those involved in cancer, hiv, and bronchial asthma .

Result of Action

Chroman-4-one derivatives have been reported to exhibit a broad range of significant biological and pharmaceutical activities .

Advantages and Limitations for Lab Experiments

The advantages of using tert-Butyl 6-carboxy-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate in lab experiments include its high purity and yield, as well as its unique structural and biological properties. However, the compound has some limitations, including its low solubility in water and limited availability.

Future Directions

There are several future directions for the study of tert-Butyl 6-carboxy-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate. One potential direction is the further investigation of its anti-inflammatory and anti-tumor activities, with a focus on elucidating its mechanism of action. Another potential direction is the study of its neuroprotective effects, with a focus on its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, the synthesis of analogs of tert-Butyl 6-carboxy-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate may lead to the discovery of compounds with even greater biological activity.

Scientific Research Applications

Tert-Butyl 6-carboxy-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate has shown potential applications in drug development due to its unique structural and biological properties. The compound has been studied for its anti-inflammatory, anti-tumor, and anti-oxidant activities. In addition, it has been found to exhibit neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative diseases.

Synthesis routes and methods I

Procedure details

6-Carboxy-4-oxospiro(chroman-2,4′-piperidine) hydrochloride (15.0 g, 50.3 mmol) was dissolved in 1,4-dioxane (150 ml) and H2O (150 ml), NaHCO3 (10.6 g, 126 mmol) and DIBOC (13.2 g, 60.4 mmol) were added thereto in this order. After stirred at room temperature for 13 h, the reaction mixture was diluted with Et2O and 5N NaOH aq. (12.1 ml). The aqueous layer was washed with Et2O and acidified with 6N HCl aq. (PH=ca. 3), then extracted with CHCl3. The organic layer was washed with brine and dried over MgSO4. The desiccant was removed through filtration and the filtrate was concentrated under reduced pressure. The residue was triturated with MeOH—H2O and the insoluble solid was collected through filtration to obtain the intended compound as a colorless solid.

Synthesis routes and methods II

Procedure details

4-Oxospiro[chroman-2,4′-piperidine]-6-carboxylic acid hydrochloride (15.0 g, 50.3 mmol) was dissolved in 1,4-dioxane (150 ml) and H2O (150 ml), NaHCO3 (10.6 g, 126 mmol) and DIBOC (13.2 g, 60.4 mmol) were added thereto in this order. After stirred at room temperature for 13 h, the reaction mixture was diluted with Et2O and 5N NaOH aq. (12.1 ml). The aqueous layer was washed with Et2O and acidified with 6N HCl aq. (PH=ca. 3), then extracted with CHCl3. The organic layer was washed with brine and dried over MgSO4. The desiccant was removed through filtration and the filtrate was concentrated under reduced pressure. The residue was triturated with MeOH—H2O and the insoluble solid was collected through filtration to obtain the intended compound as a colorless solid.